Cas no 941507-04-6 (2-(1-{3-[4-((1E)Prop-1-enyl)-2-methoxyphenoxy]propyl}benzimidazol-2-yl)propan-2-ol)

• Product Name: 2-(1-{3-[4-((1E)Prop-1-enyl)-2-methoxyphenoxy]propyl}benzimidazol-2-yl)propan-2-ol
• CAS No: 941507-04-6
• MF: C₂₃H₂₈N₂O₃
• MW: 380.480026245117
• CID: 5430017
• PubChem ID: 17027786
• Update Time: 2025-07-17

2-(1-{3-[4-((1E)Prop-1-enyl)-2-methoxyphenoxy]propyl}benzimidazol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS000272210
• (E)-2-(1-(3-(2-methoxy-4-(prop-1-en-1-yl)phenoxy)propyl)-1H-benzo[d]imidazol-2-yl)propan-2-ol
• 2-[1-(3-{2-methoxy-4-[(1E)-prop-1-en-1-yl]phenoxy}propyl)-1H-1,3-benzodiazol-2-yl]propan-2-ol
• 2-[1-[3-[2-methoxy-4-[(E)-prop-1-enyl]phenoxy]propyl]benzimidazol-2-yl]propan-2-ol
• VU0608813-1
• F3287-0006
• 941507-04-6
• 2-(1-{3-[4-((1E)Prop-1-enyl)-2-methoxyphenoxy]propyl}benzimidazol-2-yl)propan-2-ol

• Inchi： 1S/C23H28N2O3/c1-5-9-17-12-13-20(21(16-17)27-4)28-15-8-14-25-19-11-7-6-10-18(19)24-22(25)23(2,3)26/h5-7,9-13,16,26H,8,14-15H2,1-4H3/b9-5+
• InChI Key： LCIJSFNBYBUOIP-WEVVVXLNSA-N
• SMILES： OC(C)(C)C1=NC2C=CC=CC=2N1CCCOC1C=CC(/C=C/C)=CC=1OC

Computed Properties

• Exact Mass: 380.20999276g/mol
• Monoisotopic Mass: 380.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 56.5Ų

Additional information on 2-(1-{3-[4-((1E)Prop-1-enyl)-2-methoxyphenoxy]propyl}benzimidazol-2-yl)propan-2-ol

Comprehensive Analysis of 2-(1-{3-[4-((1E)Prop-1-enyl)-2-methoxyphenoxy]propyl}benzimidazol-2-yl)propan-2-ol (CAS No. 941507-04-6)

The compound 2-(1-{3-[4-((1E)Prop-1-enyl)-2-methoxyphenoxy]propyl}benzimidazol-2-yl)propan-2-ol (CAS No. 941507-04-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique benzimidazole core and propan-2-ol side chain, this compound exhibits potential applications in drug development, particularly in targeting enzyme inhibition and receptor modulation. Its E-configuration prop-1-enyl group further enhances its stereochemical specificity, making it a subject of interest for precision medicine.

In recent years, the demand for small-molecule therapeutics has surged, driven by advancements in computational chemistry and high-throughput screening. Researchers are increasingly exploring compounds like 941507-04-6 for their ability to interact with biological targets such as kinases and G-protein-coupled receptors (GPCRs). The methoxyphenoxy moiety in its structure suggests potential antioxidant properties, aligning with the growing focus on oxidative stress mitigation in neurodegenerative diseases.

The synthesis of 2-(1-{3-[4-((1E)Prop-1-enyl)-2-methoxyphenoxy]propyl}benzimidazol-2-yl)propan-2-ol involves multi-step organic reactions, including alkylation and condensation processes. Its CAS No. 941507-04-6 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists. The compound's logP and polar surface area values indicate favorable drug-likeness, a critical factor in pharmacokinetic optimization.

From an industrial perspective, 941507-04-6 is often discussed in the context of patent landscapes and intellectual property strategies. Companies specializing in custom synthesis and contract research frequently highlight its potential as a building block for novel drug candidates. Additionally, its chiral centers make it relevant to asymmetric catalysis, a hot topic in green chemistry initiatives.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound's biodegradability and ecotoxicity profiles are under evaluation to comply with REACH and FDA guidelines. This aligns with the broader trend of sustainable chemistry, where researchers prioritize compounds with minimal ecological impact.

In conclusion, 2-(1-{3-[4-((1E)Prop-1-enyl)-2-methoxyphenoxy]propyl}benzimidazol-2-yl)propan-2-ol represents a promising avenue for interdisciplinary research. Its structural complexity and functional versatility position it at the intersection of medicinal chemistry, materials science, and biotechnology, addressing contemporary challenges in health and sustainability.